Cas no 2034283-62-8 (4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide)
4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
- AKOS026695985
- F6539-2863
- 4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide
- 2034283-62-8
- 4-(((2-chlorophenyl)methylsulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide
- 4-[[(2-chlorophenyl)methylsulfonylamino]methyl]-N,N-dimethylpiperidine-1-carboxamide
-
- Inchi: 1S/C16H24ClN3O3S/c1-19(2)16(21)20-9-7-13(8-10-20)11-18-24(22,23)12-14-5-3-4-6-15(14)17/h3-6,13,18H,7-12H2,1-2H3
- InChI Key: KMPRROCYZPKEHQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CS(NCC1CCN(C(N(C)C)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 373.1226905g/mol
- Monoisotopic Mass: 373.1226905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.1Ų
4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6539-2863-2μmol |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-5μmol |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-10μmol |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-20μmol |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-1mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-2mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-3mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-4mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-5mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6539-2863-10mg |
4-{[(2-chlorophenyl)methanesulfonamido]methyl}-N,N-dimethylpiperidine-1-carboxamide |
2034283-62-8 | 10mg |
$79.0 | 2023-09-08 |
4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide
Comprehensive Overview of 4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS No. 2034283-62-8)
The compound 4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide (CAS No. 2034283-62-8) is a sophisticated sulfonamide derivative with a unique structural framework. Its molecular architecture combines a piperidine core with a chlorophenyl moiety, linked via a methanesulfonamidomethyl bridge. This configuration endows the molecule with potential applications in medicinal chemistry and pharmaceutical research, particularly in the development of targeted therapies.
In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in drug design. The presence of the N,N-dimethylpiperidine-1-carboxamide group in this compound suggests possible interactions with biological targets such as enzymes or receptors. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) activity, a hot topic in contemporary neuropharmacology.
The 2-chlorophenyl substituent in this molecule is noteworthy, as chlorinated aromatic systems often contribute to enhanced lipophilicity and bioavailability—key considerations in modern drug development. This feature aligns with current industry trends favoring compounds with improved blood-brain barrier (BBB) penetration, a frequently searched term in pharmaceutical databases and AI-driven research platforms.
From a synthetic chemistry perspective, the methanesulfonamidomethyl linkage offers interesting possibilities for structural modification. This flexibility makes CAS No. 2034283-62-8 a valuable scaffold for structure-activity relationship (SAR) studies, another highly searched concept in drug discovery circles. The compound's molecular weight and calculated physicochemical properties suggest it may fall within the desirable range for orally bioavailable drugs, addressing a common query among medicinal chemists.
Recent literature searches indicate growing curiosity about piperidine derivatives in treating neurological disorders. While specific applications of this compound remain proprietary, its structural features parallel those seen in investigational drugs targeting neurotransmitter systems. The dimethylcarboxamide functionality particularly warrants attention, as similar groups appear in compounds with receptor subtype selectivity—a trending topic in precision medicine discussions.
Analytical characterization of this substance would likely involve advanced techniques such as LC-MS and NMR spectroscopy, methods frequently queried by quality control specialists. The compound's stability profile and potential metabolic pathways represent additional areas of interest, reflecting common concerns in ADME/Tox studies (Absorption, Distribution, Metabolism, Excretion, and Toxicology).
In the context of green chemistry initiatives, researchers might explore sustainable synthesis routes for this molecule—a subject gaining traction in academic and industrial settings. The chlorophenyl component specifically invites investigation into eco-friendly halogenation methods, addressing environmental concerns frequently voiced in contemporary chemical literature.
The patent landscape surrounding similar piperidine carboxamides suggests competitive activity in this structural space. Intellectual property analysts often search for novel sulfonamide derivatives, making CAS No. 2034283-62-8 potentially relevant to patentability assessments and freedom-to-operate analyses.
From a formulation standpoint, the compound's solid-state properties (crystallinity, solubility, etc.) would interest pharmaceutical development teams. These characteristics directly impact drug delivery strategies—another hot topic in formulation science forums and search queries.
In conclusion, 4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide represents an intriguing case study at the intersection of medicinal chemistry and pharmaceutical innovation. Its structural features align with multiple current research trends, from CNS drug discovery to green synthesis methodologies. While further studies are needed to fully elucidate its potential, this compound undoubtedly contributes valuable insights to ongoing discussions in small molecule therapeutics development.
2034283-62-8 (4-{(2-chlorophenyl)methanesulfonamidomethyl}-N,N-dimethylpiperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)